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Compound of Interest

Compound Name: Bpin-Cyclohexene-C-COOEt

Cat. No.: B15623511 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides crucial safety protocols,

operational guidance, and disposal plans for Bpin-Cyclohexene-C-COOEt (Ethyl 4-(4,4,5,5-

tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate).

Chemical and Physical Properties
A summary of the quantitative data for Bpin-Cyclohexene-C-COOEt is presented in the table

below. This information is critical for understanding the material's characteristics for safe

handling and storage.

Property Value

CAS Number 1049004-32-1[1][2]

Molecular Formula C15H25BO4[1][2]

Molecular Weight 280.17 g/mol [1][2]

Physical Form Colorless to Yellow Liquid

Purity ≥95% - 97%[1]

Storage Temperature 2-8°C or -20°C[1]

Storage Conditions Inert atmosphere
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Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for Bpin-Cyclohexene-C-COOEt is not

readily available, it is prudent to treat it as a hazardous substance, as indicated by suppliers

charging a "HazMat Fee" for its transport[1]. The following PPE is recommended based on

general guidelines for handling boronic esters and other laboratory chemicals.

Minimum PPE Requirements:

Eye and Face Protection: Chemical safety glasses with side shields are the minimum

requirement. For splash hazards, chemical splash goggles and a face shield should be worn.

Hand Protection: Disposable nitrile gloves are suitable for incidental contact. For prolonged

handling or direct contact, heavier-duty gloves should be considered. Always inspect gloves

for degradation or punctures before use.

Body Protection: A standard laboratory coat is required. For larger quantities or increased

splash risk, a chemical-resistant apron or coveralls should be used.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Experimental Protocols: A Step-by-Step Handling
Workflow
The following workflow provides a logical sequence for the safe handling of Bpin-
Cyclohexene-C-COOEt, from initial preparation to final disposal.
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Preparation & Risk Assessment

Chemical Handling & Reaction Setup

Proceed with caution

Spill & Emergency Procedures

In case of spill

Waste Disposal

After experiment

Storage

Store unused chemical

Documentation

Log waste Update inventory

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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